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Compound of Interest

Compound Name: 20-Deacetyltaxuspine X

Cat. No.: B15595223 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
20-Deacetyltaxuspine X is a naturally occurring taxane diterpenoid isolated from the branches

of Taxus sumatrana. As a member of the taxane family, which includes the prominent

anticancer agent paclitaxel, 20-Deacetyltaxuspine X is of interest to the scientific community

for its potential biological activities. This technical guide provides a summary of the available

physicochemical information for 20-Deacetyltaxuspine X and outlines the general

experimental protocols for the isolation and characterization of taxane diterpenoids from their

natural source.

It is important to note that while the chemical identity of 20-Deacetyltaxuspine X is

established, specific quantitative physicochemical data such as melting point, boiling point, and

precise solubility values are not readily available in the public domain. The information

presented herein is based on the general characteristics of taxane diterpenoids and data from

supplier specifications.

Physicochemical Properties
Quantitative data for 20-Deacetyltaxuspine X is limited. The following table summarizes the

available information and provides general data for the taxane class of compounds.
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Property
20-
Deacetyltaxuspine
X

General Taxane
Diterpenoids

Data Source

CAS Number 284672-76-0 N/A
Chemical Supplier

Catalogs

Molecular Formula Not explicitly found Varies N/A

Molecular Weight Not explicitly found Varies N/A

Appearance
Likely a white or off-

white solid

Generally crystalline

solids

General knowledge of

natural products

Solubility

Soluble in ethanol,

methanol, DMF,

DMSO, Chloroform,

and Dichloromethane.

Poor water solubility.

Generally soluble in

organic solvents like

alcohols, DMSO, and

chlorinated solvents.

Poorly soluble in

water.

Supplier Information

Melting Point Not Found

Varies widely

depending on the

specific structure

N/A

Stability Not Found

Can be sensitive to

heat, light, and pH

extremes.

General knowledge of

complex natural

products

Experimental Protocols
Detailed experimental protocols for the analysis of 20-Deacetyltaxuspine X are not specifically

published. However, the general methodologies for the isolation and characterization of taxane

diterpenoids from Taxus sumatrana are well-established and can be adapted for this specific

compound.

Isolation of Taxane Diterpenoids from Taxus sumatrana
The isolation of taxanes from plant material is a multi-step process involving extraction,

partitioning, and chromatography.
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Extraction:

Air-dried and powdered branches of Taxus sumatrana are extracted with a suitable organic

solvent, typically methanol or ethanol, at room temperature for an extended period.

The extraction is repeated multiple times to ensure complete recovery of the compounds.

The solvent from the combined extracts is evaporated under reduced pressure to yield a

crude extract.

Solvent-Solvent Partitioning:

The crude extract is suspended in water and sequentially partitioned with solvents of

increasing polarity, such as n-hexane, chloroform, and ethyl acetate.

This partitioning separates compounds based on their polarity, with taxanes typically

concentrating in the chloroform and ethyl acetate fractions.

Chromatographic Purification:

The taxane-rich fractions are subjected to multiple rounds of column chromatography.

Silica gel is a common stationary phase, with a gradient of solvents (e.g., hexane-ethyl

acetate or chloroform-methanol) used for elution.

Fractions are collected and monitored by Thin Layer Chromatography (TLC).

Fractions containing compounds with similar TLC profiles are combined.

Further purification is achieved using High-Performance Liquid Chromatography (HPLC),

often with a reversed-phase column (e.g., C18) and a mobile phase such as a methanol-

water or acetonitrile-water gradient.

Structural Characterization of Taxane Diterpenoids
The structure of isolated taxanes is elucidated using a combination of spectroscopic

techniques.
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Mass Spectrometry (MS):

High-resolution mass spectrometry (HRMS) is used to determine the exact molecular

weight and elemental composition of the compound.

Tandem mass spectrometry (MS/MS) provides fragmentation patterns that help in

identifying the core taxane skeleton and the nature of its substituents.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

1D NMR: ¹H NMR provides information about the number and types of protons in the

molecule, while ¹³C NMR reveals the carbon skeleton.

2D NMR: Techniques such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear

Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are

crucial for establishing the connectivity of atoms within the molecule and determining the

final structure.

Visualizations
The following diagrams illustrate the general workflow for the isolation and characterization of

taxane diterpenoids and a conceptual representation of factors influencing their

physicochemical properties.
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General workflow for the isolation and characterization of taxane diterpenoids.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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